REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[CH3:12][C:13]([C:15]1[CH:16]=[CH:17][C:18]([OH:21])=[CH:19][CH:20]=1)=[O:14].C([O-])([O-])=O.[K+].[K+].O>CN(C=O)C>[Cl:8][C:5]1[CH:6]=[CH:7][C:2]([O:21][C:18]2[CH:19]=[CH:20][C:15]([C:13](=[O:14])[CH3:12])=[CH:16][CH:17]=2)=[C:3]([N+:9]([O-:11])=[O:10])[CH:4]=1 |f:2.3.4|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C=C1)Cl)[N+](=O)[O-]
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Name
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Quantity
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2.87 g
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Type
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reactant
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Smiles
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CC(=O)C=1C=CC(=CC1)O
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Name
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Quantity
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7.28 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with ethyl acetate (2×)
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Type
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WASH
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Details
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the combined phases were washed with water, brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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Type
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CUSTOM
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Details
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giving the crude title compound
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography
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Type
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WASH
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Details
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eluting with (hexanes/ethyl acetate 70:30)
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Name
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Type
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product
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Smiles
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ClC1=CC(=C(OC2=CC=C(C=C2)C(C)=O)C=C1)[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 4.8 g | |
YIELD: PERCENTYIELD | 77.8% | |
YIELD: CALCULATEDPERCENTYIELD | 78% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |